Cas no 2172533-68-3 (8-methyl-5-propyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 8-methyl-5-propyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172533-68-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5978946
• PubChem ID: 165841689
• Update Time: 2025-05-30

8-methyl-5-propyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-5-propyl-1-oxa-4-azaspiro5.5undecane
• EN300-1642085
• 8-methyl-5-propyl-1-oxa-4-azaspiro[5.5]undecane
• 2172533-68-3

• Inchi： 1S/C13H25NO/c1-3-5-12-13(15-9-8-14-12)7-4-6-11(2)10-13/h11-12,14H,3-10H2,1-2H3
• InChI Key： CEHAZJXUCWCURU-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC)C21CCCC(C)C2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-methyl-5-propyl-1-oxa-4-azaspiro5.5undecane

8-Methyl-5-propyl-1-oxa-4-azaspiro[5.5]undecane: A Comprehensive Overview

The compound with CAS number 2172533-68-3, commonly referred to as 8-methyl-5-propyl-1-oxa-4-azaspiro[5.5]undecane, is a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, an oxygen atom (the "oxa" component) and a nitrogen atom (the "aza" component). The spiro structure is further defined by the two fused rings: one five-membered and one six-membered ring system.

Recent studies have highlighted the potential of spiro compounds in drug design due to their ability to combine diverse functional groups within a single molecule. The 8-methyl and 5-propyl substituents in this compound contribute to its unique physicochemical properties, making it a promising candidate for various applications. For instance, the methyl group at position 8 enhances the molecule's lipophilicity, while the propyl group at position 5 introduces steric effects that can influence binding affinity in biological systems.

One of the most notable advancements in the study of 8-methyl-5-propyl-1-oxa-4-azaspiro[5.5]undecane is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing drugs targeting specific biological pathways. For example, recent findings suggest that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in cell signaling and proliferation.

In addition to its pharmacological applications, the synthesis of spiro compounds has been optimized through innovative methodologies. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging microwave-assisted synthesis and catalytic processes have significantly improved the efficiency of producing 8-methyl-5-propyl-1-oxa-4-azaspiro[5.5]undecane. These advancements not only enhance scalability but also reduce production costs, making this compound more accessible for research and development.

The structural versatility of spiro compounds also extends to their use in materials science. The oxygen and nitrogen atoms in the spiro system can serve as anchoring points for metal coordination, potentially leading to novel materials with applications in catalysis or sensing technologies. Furthermore, the presence of alkyl substituents like methyl and propyl groups can modulate electronic properties, offering opportunities for tuning material performance.

From an environmental perspective, understanding the degradation pathways of 8-methyl-5-propyl-1 oxaspiro compounds is crucial for assessing their ecological impact. Recent studies have employed computational models to predict biodegradation rates under various environmental conditions. These models suggest that the compound's stability is influenced by its spiro structure and substituent effects, providing valuable insights for sustainable chemical design.

In conclusion, 8-methyl 5 propyl 1 oxa 4 azaspiro[5.5]undecane stands as a prime example of how structural complexity can yield multifaceted functionalities. Its role in drug discovery, material science, and environmental chemistry underscores its significance as a versatile molecule with vast potential for future innovations.